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Abstract
The OF-1 mouse is a vigorous, outbred albino mouse strain widely utilized in biomedical

research. Its rapid growth, high reproductive performance, and genetic heterogeneity make it

an ideal general-purpose model for a variety of scientific applications. This guide provides a

detailed overview of the OF-1 mouse, including its origin, physiological characteristics, and key

experimental applications. Quantitative data on growth, reproduction, and baseline

physiological parameters are presented in structured tables. Furthermore, detailed protocols for

common experimental procedures and a representative experimental workflow are provided to

assist researchers in study design and execution.

Introduction: Strain Origin and Characteristics
The OF-1 mouse strain has its origins in 1935 at Carworth Farms, where a line of productive

and vigorous mice was selected from progenitors from a Missouri-based colony.[1] This strain

was initially named CF1 (Carworth Farms strain 1). In 1967, the CF1 strain was introduced to

Charles River Laboratories in France and was subsequently renamed OF-1 (Oncins France 1).

[1][2][3]

As an outbred stock, the OF-1 mouse is characterized by a high degree of genetic variability,

which can be advantageous in studies where a response from a genetically diverse population
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is desired, mimicking the human population more closely than inbred strains. This makes the

OF-1 mouse a preferred model for general-purpose research, particularly in the fields of

toxicology, pharmacology, teratology, and physiology.[2][3]

Key Characteristics:

Coat Color: White (albino)[2]

Behavior: Males can exhibit aggression starting from 6 weeks of age, a behavior that may

increase with age.[1]

Breeding: Known for being good breeders with a high health status.[1]

Quantitative Physiological and Reproductive Data
The following tables summarize key quantitative data for the OF-1 mouse strain, providing

essential baseline information for study planning.

Growth and Body Weight
Growth data is crucial for designing studies where body weight is a key parameter, such as in

toxicology and metabolic research. The data below represents the mean body weight of OF-1
mice at various ages.

Table 1: Average Body Weight of OF-1 Mice
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Age (Weeks) Male Weight (g) Female Weight (g)

3 18 ± 2.5 16 ± 2.0

4 25 ± 3.0 21 ± 2.5

5 30 ± 3.5 24 ± 2.5

6 34 ± 4.0 26 ± 3.0

7 37 ± 4.0 28 ± 3.0

8 39 ± 4.5 30 ± 3.5

9 41 ± 5.0 31 ± 3.5

10 43 ± 5.0 32 ± 4.0

Data is presented as mean ± standard deviation. Sourced from Charles River technical data

sheet for OF-1 mice.[1]

Reproductive Performance
The OF-1 strain is known for its high reproductive efficiency, making it a suitable model for

teratology and developmental studies.

Table 2: Reproductive and Breeding Parameters for OF-1 Mice

Parameter Value

Mating System Harem (1M:13F)

Gestation Period 19 - 20 days

Litter Size at Birth 9 - 10 pups

Weaning Age 17 - 21 days

Data sourced from Charles River technical data sheet for OF-1 mice.[1]

Hematology and Clinical Chemistry
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The following tables provide representative hematological and clinical chemistry reference

ranges for healthy, adult outbred albino mice. These values can serve as a guideline for

researchers; however, it is recommended that each laboratory establishes its own baseline

data.

Table 3: Representative Hematology Reference Ranges for Outbred Mice

Parameter Units Reference Range

White Blood Cells (WBC) 10³/µL 6.0 - 15.0

Red Blood Cells (RBC) 10⁶/µL 7.0 - 12.5

Hemoglobin (HGB) g/dL 10.0 - 17.0

Hematocrit (HCT) % 35.0 - 50.0

Platelets (PLT) 10³/µL 800 - 1700

Neutrophils % 10 - 40

Lymphocytes % 55 - 85

Values are compiled from publicly available data for common outbred stocks like CD-1.[4][5]

Table 4: Representative Clinical Chemistry Reference Ranges for Outbred Mice
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Parameter Units Reference Range

Alanine Aminotransferase
(ALT)

U/L 20 - 60

Alkaline Phosphatase (ALP) U/L 25 - 80

Blood Urea Nitrogen (BUN) mg/dL 18 - 30

Creatinine mg/dL 0.2 - 0.4

Glucose mg/dL 80 - 165

Total Protein g/dL 4.5 - 6.0

Albumin g/dL 2.5 - 3.8

Cholesterol mg/dL 90 - 190

Values are compiled from publicly available data for common outbred stocks like CD-1.[4][5]

Key Experimental Protocols
The OF-1 mouse is employed in a wide array of experimental procedures. Below are detailed

methodologies for two common applications: the Open-Field Test for behavioral analysis and

an Acute Oral Toxicity study for toxicological assessment.

Protocol: Open-Field Test
This test is used to assess general locomotor activity and anxiety-like behavior.

Objective: To measure exploratory behavior and anxiety levels in OF-1 mice.

Materials:

Open-field arena (e.g., 50x50x30 cm), typically made of a non-porous material for easy

cleaning.

Video camera mounted above the arena.

Video tracking software (e.g., ANY-maze).
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70% ethanol for cleaning.

Methodology:

Acclimatization: Allow mice to acclimate to the testing room for at least 30 minutes before the

test begins.

Arena Preparation: Clean the open-field arena thoroughly with 70% ethanol and allow it to

dry completely between each trial to eliminate olfactory cues from previous subjects.

Animal Placement: Gently place a single mouse into the center of the arena.

Recording: Start the video recording immediately and allow the mouse to explore the arena

for a predetermined period, typically 5 to 20 minutes. The researcher should leave the room

during the trial to avoid influencing the mouse's behavior.

Data Collection: The tracking software will record several parameters, including:

Total Distance Traveled: An indicator of general locomotor activity.

Time Spent in Center Zone vs. Peripheral Zone: Mice with higher anxiety levels tend to

spend more time in the periphery (thigmotaxis). The center zone is typically defined as the

central 25% of the arena's total area.

Rearing Frequency: The number of times the mouse stands on its hind legs, which is an

exploratory behavior.

Post-Trial: At the end of the trial, gently remove the mouse and return it to its home cage.

Clean the arena as described in step 2.

Data Analysis: Analyze the collected parameters using appropriate statistical methods to

compare between experimental groups.

Protocol: Acute Oral Toxicity (Up-and-Down Procedure -
OECD 425)
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This method is used to determine the median lethal dose (LD50) of a test substance and

identify signs of toxicity after a single oral dose.

Objective: To assess the acute toxicity of a substance in OF-1 mice.

Materials:

Test substance and vehicle.

Oral gavage needles.

Syringes.

Calibrated scale for animal weighing.

Methodology:

Animal Selection: Use healthy, young adult OF-1 mice (typically females, as they are often

slightly more sensitive). Animals should be approximately 8-12 weeks old.

Housing and Acclimatization: House the mice individually for at least 5 days before the study

begins to acclimate them to the experimental conditions.

Fasting: Fast the animals prior to dosing (e.g., 3-4 hours for mice) but allow free access to

water.

Dosing Procedure (Up-and-Down Method): a. Initial Dose: Dose the first animal with a

starting dose selected just below the best preliminary estimate of the LD50. A default starting

dose of 175 mg/kg can be used if no prior information is available. b. Observation: Observe

the animal for signs of toxicity and mortality for at least 48 hours. c. Dose Adjustment:

If the animal survives, the dose for the next animal is increased by a constant factor

(typically 3.2).

If the animal dies, the dose for the next animal is decreased by the same factor. d.

Sequential Dosing: Continue this process, dosing one animal at a time at a minimum of

48-hour intervals, until the stopping criteria are met (typically after a specified number of

dose reversals have occurred).
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Clinical Observations: Observe all animals for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, and behavior), and body weight changes for up to 14 days.

Necropsy: Perform a gross necropsy on all animals at the end of the observation period to

identify any macroscopic pathological changes.

LD50 Calculation: Use a specialized software program (e.g., AOT425StatPgm) to calculate

the LD50 estimate and its confidence interval based on the outcomes of the sequential

dosing.

Experimental Workflows and Signaling Pathways
Given the OF-1 mouse's role as a general-purpose model, it is used in a wide variety of

experimental workflows rather than to study a single, specific signaling pathway. The following

diagram illustrates a typical workflow for a preclinical toxicology study, a major application for

this strain.

Study Design & Preparation In-Life Phase Data Collection & Analysis Reporting

Hypothesis & Protocol Design Animal Acquisition & Acclimatization
(OF-1 Mice) Dose Formulation & Analysis Randomization & Grouping Test Substance Administration

(e.g., Oral Gavage)
Daily Clinical Observations

(Mortality, Morbidity, Behavior) Body Weight & Food Consumption Blood Collection
(Hematology & Clinical Chemistry) Necropsy & Organ Weights Histopathology Statistical Analysis Final Report & Conclusion

(e.g., NOAEL Determination)

Click to download full resolution via product page

Caption: A typical workflow for a preclinical toxicology study using the OF-1 mouse model.

Conclusion
The OF-1 mouse strain is a robust and versatile tool for a broad range of biomedical research

applications. Its outbred nature provides a level of genetic diversity that can be invaluable for

studies where population-relevant responses are of interest. This guide has provided core data

and methodologies to aid researchers in effectively utilizing the OF-1 mouse in their studies. By

understanding its fundamental characteristics and applying standardized protocols, scientists

can generate reliable and reproducible data, contributing to advancements in pharmacology,

toxicology, and other life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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